Cas no 42783-78-8 (((2,2-Diethoxyethoxy)methyl)benzene)

• Product Name: ((2,2-Diethoxyethoxy)methyl)benzene
• CAS No: 42783-78-8
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD00051786
• CID: 89518
• PubChem ID: 4321487
• Update Time: 2025-06-27

((2,2-Diethoxyethoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• Benzyloxyacetaldehyde diethyl acetal
• ((2,2-Diethoxyethoxy)methyl)benzene
• [(2,2-Diethoxyethoxy)methyl]benzene
• AS-62449
• 2,2-diethoxyethoxymethylbenzene
• EN300-202990
• SCHEMBL1087301
• 42783-78-8
• SY106388
• MFCD00051786
• D86369
• DTXSID40962698
• 2-(benzyloxy)acetaldehyde diethyl acetal
• FT-0622856
• (2,2-diethoxy-ethoxymethyl)-benzene
• A872819
• VTYTZCJKJNWMGA-UHFFFAOYSA-N
• CS-0299244
• Benzyloxyacetaldehyde diethyl acetal, 95%
• 1-BENZYLOXY-2,2-DIETHOXYETHANE
• AKOS009159070
• DA-35036

• MDL： MFCD00051786
• Inchi： 1S/C13H20O3/c1-3-15-13(16-4-2)11-14-10-12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key： VTYTZCJKJNWMGA-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)CC(OCC)OCC
• BRN： 3278795

Computed Properties

• Exact Mass: 224.14100
• Monoisotopic Mass: 224.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 27.7A^2

Experimental Properties

• Color/Form: liquid
• Density: 0.987 g/mL at 25 °C(lit.)
• Boiling Point: 99-100 °C/0.6 mmHg(lit.)
• Flash Point: Fahrenheit: 174.2 ° f < br / > Celsius: 79 ° C < br / >
• Refractive Index: n20/D 1.478(lit.)
• Solubility: Slightly soluble (3.6 g/l) (25 º C),
• PSA: 27.69000
• LogP: 2.60230
• Solubility: Not determined

((2,2-Diethoxyethoxy)methyl)benzene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S24/25
• Hazardous Material Identification：
• Risk Phrases：R22
• Safety Term：S24/25

Additional information on ((2,2-Diethoxyethoxy)methyl)benzene

Introduction to ((2,2-Diethoxyethoxy)methyl)benzene (CAS No. 42783-78-8)

((2,2-Diethoxyethoxy)methyl)benzene, with the CAS number 42783-78-8, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and materials science. This compound is characterized by its unique structure, which combines a benzene ring with a substituted ethoxy group, making it an important intermediate in various chemical processes.

The molecular formula of ((2,2-Diethoxyethoxy)methyl)benzene is C₁₃H₂₀O₃, and its molecular weight is approximately 236.3 g/mol. The compound is known for its stability and reactivity, which make it a valuable building block in the synthesis of more complex molecules. Its solubility in common organic solvents such as ethanol, methanol, and dichloromethane further enhances its utility in laboratory settings.

In recent years, the application of ((2,2-Diethoxyethoxy)methyl)benzene has expanded beyond traditional organic synthesis. Researchers have explored its potential in the development of new materials and pharmaceuticals. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The unique structure of ((2,2-Diethoxyethoxy)methyl)benzene allows for the introduction of functional groups that can enhance the biological activity and selectivity of these agents.

Beyond pharmaceutical applications, ((2,2-Diethoxyethoxy)methyl)benzene has also shown promise in materials science. A recent paper in Advanced Materials discussed its use in the synthesis of functional polymers with enhanced mechanical properties. The ethoxy groups in the compound can be modified to introduce cross-linking sites or to improve solubility and processability, making it a valuable precursor for advanced materials.

The environmental impact of chemical compounds is an increasingly important consideration in their development and application. Studies have shown that ((2,2-Diethoxyethoxy)methyl)benzene exhibits low toxicity and environmental persistence when used under controlled conditions. This makes it a safer alternative to some traditional solvents and intermediates, aligning with the growing emphasis on green chemistry practices.

In the context of drug discovery, ((2,2-Diethoxyethoxy)methyl)benzene has been utilized as a scaffold for the design of new therapeutic agents. Its ability to form stable complexes with metal ions has led to its exploration in coordination chemistry and metallo-drug development. A notable example is its use in the synthesis of platinum-based anticancer drugs, where the compound serves as a ligand that enhances the drug's stability and efficacy.

The synthetic methods for producing ((2,2-Diethoxyethoxy)methyl)benzene have been well-documented in the literature. One common approach involves the reaction of benzyl chloride with diethylene glycol monomethyl ether under basic conditions. This method yields high purity products with good yields, making it suitable for both laboratory-scale synthesis and industrial production.

The safety data sheet (SDS) for ((2,2-Diethoxyethoxy)methyl)benzene provides essential information on handling and storage procedures to ensure safe use in laboratory settings. It is recommended to handle this compound with appropriate personal protective equipment (PPE), such as gloves and goggles, and to store it in a well-ventilated area away from heat sources and incompatible materials.

In conclusion, ((2,2-Diethoxyethoxy)methyl)benzene (CAS No. 42783-78-8) is a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical properties make it an indispensable tool for researchers working on new materials, pharmaceuticals, and advanced chemical processes. As ongoing research continues to uncover new possibilities for this compound, its importance in modern chemistry is likely to grow even further.